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Compound of Interest

Compound Name: 3,6-Dimethyloctane

Cat. No.: B100007

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dimethyloctane is a branched alkane with the chemical formula C10H22. As a member of
the decane isomer group, its physical properties are of interest in various fields, including fuel
technology, materials science, and as a non-polar solvent in chemical synthesis.[1]
Understanding these properties is crucial for its application and for the development of
processes involving this compound. This guide provides a comprehensive overview of the key
physical properties of 3,6-dimethyloctane, supported by generalized experimental protocols
for their determination.

Core Physical Properties

The physical characteristics of 3,6-dimethyloctane are summarized in the table below. These
properties are influenced by its molecular structure, specifically the branching which affects
intermolecular forces.[2]
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Property Value Units

Molecular Weight 142.28 g/mol

Density 0.732 g/cm3

Boiling Point 160.7 - 160.81 °C at 760 mmHg

Melting Point -53.99 °C

Refractive Index 1.4115

Vapor Pressure 3.07 mmHg at 25°C

Flash Point 83.5 °C

Water Solubility 86.93 ug/L (temperature not stated)

Note: The data presented is compiled from various chemical data sources.[3][4][5][6]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for 3,6-dimethyloctane are not publicly documented, the
following are detailed, generalized methodologies for determining the key physical properties of
liquid alkanes.

Determination of Boiling Point

The boiling point is a critical indicator of the volatility of a substance. For a liquid alkane like
3,6-dimethyloctane, the Thiele tube method is a common and effective technique.[7][8]

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of 3,6-dimethyloctane is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b100007?utm_src=pdf-body
https://www.benchchem.com/product/b100007?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b100007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

boiling point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently and evenly heated with a Bunsen burner.
This design promotes convection currents in the oil, ensuring uniform heating of the sample.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. The heating is then discontinued.

» Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point. At this point, the vapor pressure
of the sample equals the atmospheric pressure.

Determination of Density

The density of a liquid hydrocarbon can be determined using a digital density meter, which
offers high precision and requires a small sample volume.[9]

Methodology: Digital Density Meter

» Calibration: The instrument is first calibrated using a standard of known density, typically dry
air and deionized water.

o Sample Injection: A small volume (approximately 1-2 mL) of 3,6-dimethyloctane is injected
into the oscillating U-tube of the density meter.[9] Care should be taken to avoid the
introduction of air bubbles.

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube caused by the mass of the sample. This frequency change is then used to calculate the
density of the liquid.

o Temperature Control: The temperature of the sample cell is precisely controlled by the
instrument, as density is temperature-dependent.[10] Measurements are typically taken at a
standard temperature, such as 20°C or 25°C.

o Data Recording: The density value is displayed digitally. Multiple readings should be taken to
ensure accuracy and reproducibility.
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Determination of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It is a characteristic property that can be used for identification and purity
assessment. An Abbé refractometer is commonly used for this purpose.[11][12]

Methodology: Abbé Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.

o Sample Application: A few drops of 3,6-dimethyloctane are placed on the clean, dry surface
of the lower prism of the refractometer.[11]

o Measurement: The prisms are closed, and light is passed through the sample. The user
looks through the eyepiece and adjusts the controls to bring the boundary line between the
light and dark fields into sharp focus and at the center of the crosshairs.

e Reading the Value: The refractive index is read directly from the instrument's scale.

o Temperature Correction: The refractive index is temperature-dependent. The temperature of
the prisms should be monitored, and if it deviates from the standard temperature (usually
20°C), a temperature correction should be applied.[11]

Purity Assessment by Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique used to separate and analyze volatile
compounds. For 3,6-dimethyloctane, GC can be used to assess its purity by detecting the
presence of any isomers or other impurities.

Methodology: Gas Chromatography

¢ Instrument Setup: A gas chromatograph equipped with a flame ionization detector (FID) is
used. A non-polar capillary column is suitable for separating alkane isomers.[13]

o Sample Preparation: A dilute solution of 3,6-dimethyloctane in a volatile solvent (e.qg.,
hexane) is prepared.
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« Injection: A small volume of the prepared sample is injected into the heated injection port of
the GC.

e Separation: The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen)
through the column. The separation of components is based on their differential partitioning
between the mobile gas phase and the stationary liquid phase in the column.

» Detection: As the separated components elute from the column, they are detected by the
FID.

o Data Analysis: The output from the detector is a chromatogram, which shows peaks
corresponding to each component. The retention time (the time it takes for a component to
travel through the column) is used for identification, and the peak area is proportional to the
concentration of the component. The purity of 3,6-dimethyloctane can be determined by the
relative area of its corresponding peak.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid alkane like 3,6-dimethyloctane.

Caption: Workflow for Physical Property Determination of 3,6-Dimethyloctane.

Safety and Handling

3,6-Dimethyloctane is a flammable liquid and vapor.[9][14][15] It may cause skin and eye
irritation, and inhalation may lead to respiratory tract irritation or drowsiness and dizziness.[9]
[15][16][17] Appropriate personal protective equipment, including safety goggles, gloves, and a
lab coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or under a fume hood.[16]

Conclusion

This technical guide provides a detailed overview of the essential physical properties of 3,6-
dimethyloctane. The summarized data and generalized experimental protocols offer a
valuable resource for researchers, scientists, and professionals in drug development and other
relevant industries. Accurate determination and understanding of these properties are
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fundamental to the safe and effective use of this compound in scientific and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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